![molecular formula C20H27N5O3 B5529581 3-{5-[(1-ethyl-2-oxo-1,2-dihydro-4-pyridinyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}-N-isopropylpropanamide](/img/structure/B5529581.png)
3-{5-[(1-ethyl-2-oxo-1,2-dihydro-4-pyridinyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}-N-isopropylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals with a pyrazolo[1,5-a]pyrazine core, a structure that is notable for its potential biological activities and chemical properties. The interest in such compounds usually lies in their versatile applications in medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of complex molecules like this often involves multi-step reactions, including condensation, cyclization, and functional group transformations. For example, the synthesis of related pyrazolo-pyridine compounds involves one-pot, three-component reactions, utilizing catalysts like p-toluenesulfonic acid or Et(3)N in solvents such as ethanol or water to achieve high yields (Rahmati, 2010; Rahmati, Tahmineh Kenarkoohi, H. Khavasi, 2012).
Molecular Structure Analysis
Molecular structure analysis of such compounds typically requires techniques like X-ray crystallography, NMR spectroscopy, and computational methods. These techniques help elucidate the conformation, stereochemistry, and electronic structure of the molecule, which are crucial for understanding its reactivity and properties.
Chemical Reactions and Properties
Chemical reactions involving pyrazolo-pyridine derivatives can include nitrene insertion, photolysis, and interactions with nucleophilic or electrophilic reagents, leading to various transformations and synthesis of novel compounds (Addicott, Wong, Wentrup, 2002). Understanding these reactions is fundamental for exploring the chemical space around such molecules for potential applications.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[5-(1-ethyl-2-oxopyridine-4-carbonyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]-N-propan-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O3/c1-4-23-8-7-15(11-19(23)27)20(28)24-9-10-25-17(13-24)12-16(22-25)5-6-18(26)21-14(2)3/h7-8,11-12,14H,4-6,9-10,13H2,1-3H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCMVYLAUAWKPRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=CC1=O)C(=O)N2CCN3C(=CC(=N3)CCC(=O)NC(C)C)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{5-[(1-ethyl-2-oxo-1,2-dihydro-4-pyridinyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}-N-isopropylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.